Cas no 488-48-2 (Bromanil)

• Product Name: Bromanil
• CAS No: 488-48-2
• Molecular Formula: C₆Br₄O₂
• Molecular Weight: 423.6790
• MDL: MFCD00013785
• CID: 82355
• PubChem ID: 87576510

Bromanil Properties

Names and Identifiers

• 2,3,5,6-Tetrabromocyclohexa-2,5-diene-1,4-dione
• Bromanil
• Tetrabromo-1,4-benzoquinone
• 2,3,5,6-TETRABROMO-(1,4)BENZOQUINONE
• Q312 TETRABROMO-1,4-BENZOQUINONE
• Tetrabromo-p-benzoquinone
• Tropaeolin O
• 2,3,5,6-tetrabromo-p-benzoquinon
• 2,3,5,6-tetrabromo-p-benzoquinone
• 4-dione, 2,3,5,6-tetrabromo-5-cyclohexadiene-1
• Tetrabromoquinone
• p-Bromanil
• p-Bromoanil
• Bromanyl
• Tetrabromo-p-quinone
• Tetrabromobenzoquinone
• p-Quinone, tetrabromo-
• 2,3,5,6-Tetrabromo-1,4-benzoquinone
• p-Benzoquinone, tetrabromo-
• p-Benzoquinone, 2,3,5,6-tetrabromo-
• 2,5-Cyclohexadiene-1,4-dione, 2,3,5,6-tetrabromo-
• LWHDQPLUIFIFFT-UHFFFAOYSA-N
• Tetrabromo-p-benzoquinon
• D92370
• DTXSID20197608
• SCHEMBL638801
• T0617
• NSC-36927
• p-Benzoquinone,3,5,6-tetrabromo-
• 2,3,5,6-Tetrabromobenzo-1,4-quinone #
• NSC36927
• A871873
• MFCD00013785
• AKOS001030624
• NSC 36927
• tetrabromocyclohexa-2,5-diene-1,4-dione
• Tetrabromobenzo-1,4-quinone
• AKOS025243337
• FT-0623203
• CS-W009681
• 2,5,6-Tetrabromo-1,4-benzoquinone
• 488-48-2
• 2,5,6-Tetrabromo-p-benzoquinone
• AS-18102
• EINECS 207-679-4
• NS00031829
• 2,4-dione, 2,3,5,6-tetrabromo-
• STL557868
• DB-051582
• BBL104054

• MDL： MFCD00013785
• InChIKey： LWHDQPLUIFIFFT-UHFFFAOYSA-N
• Inchi： 1S/C6Br4O2/c7-1-2(8)6(12)4(10)3(9)5(1)11
• SMILES： BrC1C(C(=C(C(C=1Br)=O)Br)Br)=O
• BRN： 1912183

Computed Properties

• Exact Mass: 419.66300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 419.66318
• Heavy Atom Count: 12
• Complexity: 278
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 34.1

Experimental Properties

• LogP: 3.14100
• PSA: 34.14000
• Refractive Index: 1.806
• Boiling Point: 340.5±42.0 ºC (760 Torr),
• Melting Point: 303-304 ºC
• Flash Point: 120.0±14.4 ºC,
• Solubility: Almost insoluble (0.047 g/l) (25 º C),
• Color/Form: Not determined
• Solubility: Not determined
• Sensitiveness: Sensitive to light
• Density: 3.127±0.06 g/cm3 (20 ºC 760 Torr),

Bromanil Security Information

• Symbol:
• RTECS：DK6772500
• WGK Germany：3
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazard Statement： H315,H319,
• Warning Statement： P264,P280,P302+P350,P305+P351+P338,P332+P313,P337+P313,P362
• Prompt：warning
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

Bromanil Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds P-benzoquinones